Cas no 1797615-57-6 (3-[(5-benzoylthiophen-2-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea)

• Product Name: 3-[(5-benzoylthiophen-2-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea
• CAS No: 1797615-57-6
• MF: C₂₂H₂₂N₂O₃S
• MW: 394.486684322357
• CID: 5371525
• Update Time: 2025-06-26

3-[(5-benzoylthiophen-2-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• N-[(5-Benzoyl-2-thienyl)methyl]-N′-[2-(4-methoxyphenyl)ethyl]urea
• 3-[(5-benzoylthiophen-2-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea

• Inchi： 1S/C22H22N2O3S/c1-27-18-9-7-16(8-10-18)13-14-23-22(26)24-15-19-11-12-20(28-19)21(25)17-5-3-2-4-6-17/h2-12H,13-15H2,1H3,(H2,23,24,26)
• InChI Key： UAVGGHABYIYRTI-UHFFFAOYSA-N
• SMILES： N(CC1SC(C(=O)C2=CC=CC=C2)=CC=1)C(NCCC1=CC=C(OC)C=C1)=O

Experimental Properties

• Density: 1.223±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 647.3±55.0 °C(Predicted)
• pka: 13.19±0.46(Predicted)

Additional information on 3-[(5-benzoylthiophen-2-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea

3-[(5-Benzoylthiophen-2-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea: A Comprehensive Overview

3-[(5-Benzoylthiophen-2-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea (CAS No. 1797615-57-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This urea derivative, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the areas of enzyme inhibition and anti-inflammatory activity. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Synthesis

The chemical structure of 3-[(5-benzoylthiophen-2-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea is defined by its urea core, which is flanked by a benzoylthiophene moiety and a 4-methoxyphenyl-substituted ethyl group. The benzoylthiophene moiety contributes to the compound's aromaticity and potential for π-π interactions, while the 4-methoxyphenyl group enhances its lipophilicity and solubility properties. These structural features collectively influence the compound's biological activities and pharmacokinetic properties.

The synthesis of 3-[(5-benzoylthiophen-2-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea typically involves a multi-step process. The first step often involves the preparation of the benzoylthiophene intermediate through a coupling reaction between benzoyl chloride and 2-thiophenecarboxylic acid. Subsequently, this intermediate is reacted with an appropriate amine to form the urea linkage. The final step involves the introduction of the 4-methoxyphenyl-substituted ethyl group through another coupling reaction. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Biological Activities

3-[(5-Benzoylthiophen-2-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea has been extensively studied for its biological activities, with a particular focus on its potential as an enzyme inhibitor and anti-inflammatory agent. Recent research has shown that this compound exhibits potent inhibitory activity against various enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play crucial roles in the production of pro-inflammatory mediators, making their inhibition a valuable therapeutic strategy for treating inflammatory diseases.

In addition to its enzyme inhibitory properties, 3-[(5-benzoylthiophen-2-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea has demonstrated significant anti-inflammatory effects in both in vitro and in vivo models. Studies have shown that it can effectively reduce inflammation markers such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential for conditions such as arthritis, asthma, and other inflammatory disorders.

Clinical Applications and Research

The potential clinical applications of 3-[(5-benzoylthiophen-2-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea are currently being explored through various preclinical studies. Early-stage clinical trials have shown promising results, with the compound demonstrating good safety profiles and pharmacokinetic properties. These trials have focused on evaluating the compound's efficacy in treating chronic inflammatory conditions, with positive outcomes observed in terms of symptom reduction and quality of life improvement.

Recent advancements in drug delivery systems have further enhanced the therapeutic potential of 3-[(5-benzoylthiophen-2-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea. Nanoparticle-based formulations have been developed to improve its bioavailability and target delivery to specific tissues or organs. These formulations have shown enhanced therapeutic effects compared to conventional administration methods, reducing side effects and improving patient compliance.

Mechanisms of Action

The mechanisms underlying the biological activities of 3-[(5-benzoylthiophen-2-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea are multifaceted. Its ability to inhibit COX and LOX enzymes is attributed to its interaction with key active site residues within these enzymes. Molecular docking studies have revealed that the benzoylthiophene moiety forms strong π-stacking interactions with aromatic residues in the active site, while the urea group forms hydrogen bonds with catalytic residues. This dual binding mode contributes to the compound's high affinity and selectivity for these enzymes.

Beyond enzyme inhibition, 3-[(5-benzoylthiophen-2-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea also modulates cellular signaling pathways involved in inflammation. It has been shown to inhibit nuclear factor-kappa B (NF-κB) activation, a key transcription factor that regulates the expression of pro-inflammatory genes. By suppressing NF-κB signaling, the compound can effectively reduce inflammation at multiple levels.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 3-[(5-benzoylthiophen-2-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea holds great promise for advancing our understanding of its therapeutic potential. Future studies will focus on optimizing its pharmacological properties through structural modifications and exploring new delivery systems to enhance its efficacy and safety. Additionally, clinical trials will continue to evaluate its effectiveness in treating various inflammatory conditions.

In conclusion, 3-[(5-benzoylthiophen-2-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea (CAS No. 1797615-57-6) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further development as a therapeutic agent for inflammatory diseases.